Cas no 85474-81-3 (4-(4-methylphenyl)-1-Piperazinecarboxamide)

4-(4-methylphenyl)-1-Piperazinecarboxamide structure
85474-81-3 structure
Product name:4-(4-methylphenyl)-1-Piperazinecarboxamide
CAS No:85474-81-3
MF:C12H17N3O
MW:219.28288
CID:1119110
PubChem ID:258307

4-(4-methylphenyl)-1-Piperazinecarboxamide Chemical and Physical Properties

Names and Identifiers

    • 4-(4-methylphenyl)-1-Piperazinecarboxamide
    • 4-(4-methylphenyl)piperazine-1-carboxamide
    • Z1509441355
    • NCIOpen2_005177
    • AKOS030547446
    • 85474-81-3
    • DTXSID60293072
    • AQ-360/42570611
    • NSC-87106
    • NSC87106
    • 4-(p-Tolyl)piperazine-1-carboxamide
    • Inchi: InChI=1S/C12H17N3O/c1-10-2-4-11(5-3-10)14-6-8-15(9-7-14)12(13)16/h2-5H,6-9H2,1H3,(H2,13,16)
    • InChI Key: RPGNTUSRXJXNEC-UHFFFAOYSA-N
    • SMILES: CC1=CC=C(C=C1)N2CCN(CC2)C(=O)N

Computed Properties

  • Exact Mass: 219.137162174g/mol
  • Monoisotopic Mass: 219.137162174g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 49.6Ų

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